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Compound of Interest

Compound Name: Chrysanthemic Acid

Cat. No.: B1668916 Get Quote

An In-depth Technical Guide to Chrysanthemic Acid: CAS Numbers, Molecular Structure, and

Synthesis

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical compounds is paramount. This guide provides a detailed overview of

chrysanthemic acid, a foundational molecule in the synthesis of pyrethroid insecticides.

Molecular Structure and Isomerism
Chrysanthemic acid is a monocarboxylic acid featuring a cyclopropane ring. Its IUPAC name

is 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid.[1][2][3] The molecule's

structure, with two chiral centers on the cyclopropane ring, gives rise to four distinct

stereoisomers.[3][4] These isomers, arising from the cis and trans relationship of the

substituents on the cyclopropane ring and their enantiomeric forms, exhibit different biological

activities. The naturally occurring and most insecticidally active form is the (1R,3R)- or (+)-

trans-chrysanthemic acid, which is found as an ester in the pyrethrin I component of

pyrethrum flowers (Chrysanthemum cinerariaefolium).[3][4]

Molecular Formula: C₁₀H₁₆O₂[1][2][5][6][7]

Molecular Weight: 168.23 g/mol [1][2][4]
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The Chemical Abstracts Service (CAS) has assigned specific registry numbers to the various

forms of chrysanthemic acid, which are crucial for unambiguous identification in research and

commerce.

Isomer/Derivative CAS Number Reference(s)

Chrysanthemic Acid (isomer

undefined)
10453-89-1 [1][2][6]

(±)-cis-Chrysanthemic acid 2935-23-1 [1]

(±)-trans-Chrysanthemic acid 705-16-8 [1]

(-)-trans-Chrysanthemic acid 2259-14-5 [1][3]

(+)-trans-Chrysanthemic acid 4638-92-0 [1][3][4][8]

(+)-cis-Chrysanthemic acid 26771-11-9 [3]

(-)-cis-Chrysanthemic acid 26771-06-2 [3]

Chrysanthemoyl chloride 14297-81-5 [9]

Physicochemical Properties
The physical and chemical properties of chrysanthemic acid and its isomers are essential for

their handling, formulation, and synthesis.
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Property Value Isomer/Form Reference(s)

Melting Point 17-21 °C (+)-trans [1][3]

115-116 °C (±)-cis [1]

54 °C (±)-trans [1]

120-121 °C
White crystalline

powder
[10]

Boiling Point
204.8 °C (at 760

mmHg)
Not specified [10]

Density 0.999 g/cm³ Not specified [10]

Flash Point 97.5 °C Not specified [10]

Vapor Pressure
0.106 mmHg (at 25

°C)
Not specified [10]

Solubility

Moderately soluble in

water; very soluble in

organic solvents like

ethyl acetate.

trans [1][5]

Optical Rotation [α]D²⁵
-14.01° (c=1.535 in

abs. alcohol)
(-)-trans [1]

+14.16° (c=1.554 in

abs. alcohol)
(+)-trans [1]

Experimental Protocols
Synthesis of trans-Chrysanthemic Acid
This protocol describes the hydrolysis of a mixture of methyl chrysanthemate isomers to

selectively yield trans-chrysanthemic acid.

Reaction Setup: In a 100 mL four-necked flask, charge 20.0 g of methyl chrysanthemate

(composed of 40.0% cis-isomer and 60.0% trans-isomer), 33 g of a 10% aqueous solution of

potassium hydroxide, and 20 g of methanol.
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Reaction Conditions: Stir the mixture at 50°C for 4 hours.

Workup: After the reaction period, remove the methanol by distillation.

Isolation: Treat the remaining reaction mixture to isolate the product. This procedure yields

9.4 g of trans-chrysanthemic acid (an 83% yield based on the initial trans-isomer content)

and 9.6 g of unreacted methyl chrysanthemate.

Synthesis of Chrysanthemoyl Chloride
This protocol outlines the conversion of chrysanthemic acid to its more reactive acid chloride

derivative, a key intermediate for ester synthesis.[11]

Reaction Setup: Prepare a solution of chrysanthemic acid and an excess of thionyl chloride

(SOCl₂).

Reaction Conditions: Stir the solution at 50-60°C for 4 hours.

Isolation: After the reaction is complete, remove the excess thionyl chloride under reduced

pressure to yield the crude chrysanthemoyl chloride. This intermediate can then be used

directly in subsequent reactions, such as esterification.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This method is suitable for the quantification of trans-chrysanthemic acid in biological

matrices.[12]

Sample Preparation: Homogenize the sample material. For total chrysanthemic acid (free

and conjugated forms), first treat the homogenate with sodium hydroxide (NaOH) to

hydrolyze any esters.

Instrumentation: Analyze the sample using a Shimadzu QP-2010 GC-MS system (or

equivalent) equipped with an Rxi-5Sil column.

Quantification: Calculate the concentration of trans-chrysanthemic acid by comparing the

peak area to a standard curve generated with a certified reference standard.
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Visualizing Synthesis: A Logical Workflow
The following diagram illustrates a generalized workflow for the synthesis and derivatization of

chrysanthemic acid, a common pathway in the production of pyrethroid insecticides.

Starting Materials
(e.g., Diene) Cyclopropanation Mixture of cis/trans Esters Selective Hydrolysis trans-Chrysanthemic Acid Acid Chloride Formation

(with SOCl₂)

Pyrethroid Ester
(Final Product)

Alcohol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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